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Compound of Interest

Compound Name: Prasugrel-13C6

Cat. No.: B15557558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers and availability
of Prasugrel-13C6, a stable isotope-labeled internal standard crucial for pharmacokinetic and
metabolic studies of the antiplatelet agent Prasugrel. This document is intended to serve as a
resource for researchers, scientists, and drug development professionals requiring this
compound for their studies.

Introduction to Prasugrel and its Labeled Analog

Prasugrel is a thienopyridine-class P2Y12 receptor antagonist that inhibits platelet activation
and aggregation.[1] It is a prodrug that is metabolized in vivo to its active metabolite, which
then irreversibly binds to the P2Y12 receptor on platelets.[2] Prasugrel-13C6 is a stable
isotope-labeled version of Prasugrel, where six carbon atoms have been replaced with the
heavy isotope 13C. This labeling makes it an ideal internal standard for quantitative
bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), allowing for
precise measurement of Prasugrel and its metabolites in biological matrices.

Commercial Availability of Prasugrel-13C6

The following table summarizes the known commercial suppliers of Prasugrel-13C6. For the
most accurate and up-to-date information on stock availability, purity, and pricing, it is highly
recommended to contact the suppliers directly.
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) Catalog Molecular o
Supplier CAS Number Availability
Number Formula
MedchemExpres C141C6H20FNO
HY-15284S3 1261394-83-5 Get quote
S 3S
] Please
Clearsynth CS-EK-01222 1261394-83-5 Not Available )
Enquire[3]
Not explicitly
listed for
Prasugrel-13C6,
but they offer
Simson Pharma [13C6]-Prasugrel  1287383-06-5 C2113C6H29CIF Custom
Limited Metabolite (unlabeled) NO5S Synthesis
Derivative
Hydrochloride
(Mixture Of

Diastereomers)

Mechanism of Action: Prasugrel Signaling Pathway

Prasugrel, as a prodrug, undergoes metabolic activation to its active metabolite, R-138727.
This active metabolite then selectively and irreversibly binds to the P2Y12 receptor on the
surface of platelets. The binding of the active metabolite to the P2Y12 receptor blocks the
binding of adenosine diphosphate (ADP), a key signaling molecule in platelet activation. By
inhibiting the P2Y 12 receptor, Prasugrel effectively blocks the downstream signaling cascade
that leads to platelet aggregation and thrombus formation.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Availability of Prasugrel-
13C6: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557558#commercial-suppliers-and-availability-of-
prasugrel-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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